![molecular formula C18H16ClNO2S B2521391 3-chloro-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzamide CAS No. 1421507-92-7](/img/structure/B2521391.png)
3-chloro-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzamide
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Description
3-chloro-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H16ClNO2S and its molecular weight is 345.84. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
The synthesis of various heterocyclic compounds, including thiophene and furan derivatives, is a significant application area. Compounds structurally related to "3-chloro-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzamide" have been synthesized to explore their potential in creating novel materials with unique properties. For instance, the synthesis of 5,6‐dihydrothieno(and furo)pyrimidines, which bear active methine groups, demonstrates the versatility of incorporating furan and thiophene motifs into complex molecules (Maruoka et al., 2001). This methodological approach underlines the chemical reactivity and potential applications of such compounds in various fields, including medicinal chemistry and materials science.
Antimicrobial and Antioxidant Activities
The exploration of antimicrobial and antioxidant activities is another crucial area of research. Compounds derived from or related to "this compound" have shown promising results in this regard. For example, the synthesis and antimicrobial activity assessment of new 1,2,4-Triazole Schiff Base and Amine Derivatives indicate the potential of furan and thiophene derivatives in contributing to the development of new antimicrobial agents (Sokmen et al., 2014). Such studies are crucial for the discovery of novel compounds that can serve as the basis for developing new drugs and treatments.
Applications in Materials Science
The applications of "this compound" and its derivatives extend into materials science, particularly in the development of dye-sensitized solar cells (DSSCs). Research into phenothiazine derivatives with various conjugated linkers, including furan and thiophene, highlights the impact of these heteroaromatic units on the performance of DSSCs. A study demonstrated that a derivative featuring furan as a conjugated linker exhibited a notable improvement in solar energy-to-electricity conversion efficiency, underlining the potential of such compounds in enhancing renewable energy technologies (Se Hun Kim et al., 2011).
Properties
IUPAC Name |
3-chloro-N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClNO2S/c19-16-4-1-3-15(11-16)18(21)20(12-14-7-9-22-13-14)8-6-17-5-2-10-23-17/h1-5,7,9-11,13H,6,8,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSDRZZYVFXZNLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)N(CCC2=CC=CS2)CC3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.